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Compound of Interest

Compound Name: Cyprinol

Cat. No.: B1263548

An In-depth Technical Guide to Cyprinol

This guide provides a comprehensive overview of the chemical properties and identifiers of
Cyprinol, tailored for researchers, scientists, and professionals in drug development.

Chemical Identity of Cyprinol

Cyprinol, a notable bile alcohol, is chemically identified as a cholestane derivative. Its
systematic name is (3R,5R,7R,8R,9S,10S,12S,13R,14S,17R)-17-[(2R)-7-hydroxy-6-
(hydroxymethyl)heptan-2-yl]-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-
1H-cyclopenta[a]phenanthrene-3,7,12-triol.[1] The compound is also known by several
synonyms, including 5alpha-cyprinol and Cholestane-3,7,12,26,27-pentol.[1]

Below is a summary of its key chemical identifiers:
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Identifier Value Reference
CAS Number 2952-70-7 [1]
PubChem CID 160665 [1]
Molecular Formula C27H4805 [1]
Molecular Weight 452.7 g/mol [1]
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ChEBI ID 50422 [1]

KEGG ID C16890 [1]
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Experimental Protocols and Signaling Pathways

Further research is required to provide detailed experimental protocols and to delineate the
specific signaling pathways in which Cyprinol is involved. This information is critical for
understanding its mechanism of action and potential therapeutic applications. Future updates
to this guide will include:

» Detailed Methodologies: Comprehensive descriptions of key experiments involving Cyprinol,
including assays for biological activity, pharmacokinetic studies, and toxicological
assessments.

» Signaling Pathway Diagrams: Visual representations of the molecular interactions and
signaling cascades modulated by Cyprinol, created using Graphviz. These diagrams will
illustrate the compound's mechanism of action at a cellular level.

This section will be populated as more data becomes available through ongoing research and
literature review.

This technical guide is a living document and will be updated as more information on Cyprinol
becomes available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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